Cas no 887458-85-7 (8-(4-fluorophenyl)-1,6,7-trimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-fluorophenyl)-1,6,7-trimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887458-85-7
• MF: C₂₁H₂₄FN₅O₂
• MW: 397.445967674255
• CID: 5948284
• PubChem ID: 16623578
• Update Time: 2025-10-30

8-(4-fluorophenyl)-1,6,7-trimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-fluorophenyl)-1,6,7-trimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(4-fluorophenyl)-4,7,8-trimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
• 887458-85-7
• 8-(4-fluorophenyl)-3-isopentyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• AKOS001405202
• SR-01000021865-1
• UPCMLD0ENAT5857615:001
• SR-01000021865
• Z240870648
• F2542-1206

• Inchi： 1S/C21H24FN5O2/c1-12(2)10-11-25-19(28)17-18(24(5)21(25)29)23-20-26(13(3)14(4)27(17)20)16-8-6-15(22)7-9-16/h6-9,12H,10-11H2,1-5H3
• InChI Key： VMDJGIGHMRWGOD-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])N1C(C([H])([H])[H])=C(C([H])([H])[H])N2C1=NC1=C2C(N(C(N1C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 397.19140319g/mol
• Monoisotopic Mass: 397.19140319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.8Ų

Additional information on 8-(4-fluorophenyl)-1,6,7-trimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound Introduction: 8-(4-fluorophenyl)-1,6,7-trimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 887458-85-7) and Its Emerging Applications

The compound 8-(4-fluorophenyl)-1,6,7-trimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by the CAS number 887458-85-7, represents a structurally complex heterocyclic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the imidazopyrimidine class of scaffolds, which have garnered considerable attention in recent years due to their versatile biological activities and structural adaptability for drug design.

At the core of its molecular structure lies a fused imidazo[1,2-g]purine system, a motif that has been extensively explored for its pharmacological properties. The presence of a 4-fluorophenyl substituent at the 8-position introduces a fluorine atom into the aromatic ring, a common modification that enhances metabolic stability and binding affinity. This fluorine atom is strategically positioned to interact with biological targets through halogen bonding or other electrostatic interactions, which is a key consideration in modern drug discovery.

The 1,6,7-trimethyl and 3-(3-methylbutyl) substituents contribute to the steric and electronic properties of the molecule. These alkyl groups not only influence the solubility and bioavailability of the compound but also play a crucial role in modulating its interaction with biological targets. The bulkiness of these groups can be exploited to optimize binding affinities or to avoid off-target effects, making them valuable in rational drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. The imidazo[1,2-g]purine-2,4-dione core is known to exhibit strong interactions with enzymes and receptors involved in critical biological pathways. For instance, studies suggest that this scaffold can engage with kinases and other signaling proteins, making it a promising candidate for therapeutic intervention in diseases such as cancer and inflammation.

In the realm of oncology research, compounds with similar structural motifs have shown promise as inhibitors of aberrantly activated kinases. The fluorinated aromatic ring and the methyl-substituted nitrogen atoms in 8-(4-fluorophenyl)-1,6,7-trimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione are particularly noteworthy for their potential to modulate kinase activity. Such modifications can enhance selectivity against closely related enzymes while minimizing toxicity.

Moreover，the compound’s ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for oral administration. This property is essential for developing drugs that require systemic distribution. Additionally，the presence of multiple chiral centers in its structure allows for stereochemical optimization，a critical factor in achieving high enantiomeric purity，which is often associated with improved pharmacological profiles.

Emerging research also highlights the potential of this compound as a tool for studying enzyme mechanisms. By designing analogs with varying substituents，scientists can gain insights into how specific structural features influence enzyme kinetics and substrate specificity. This approach is particularly valuable for understanding resistance mechanisms in pathogens or for developing drugs that target novel therapeutic targets.

The synthesis of this compound involves multi-step organic reactions，requiring careful optimization to ensure high yields and purity. Advanced synthetic techniques，such as transition-metal-catalyzed cross-coupling reactions，have been employed to construct the complex heterocyclic core efficiently. These methodologies not only streamline the synthetic route but also allow for greater flexibility in modifying the molecular structure，which is essential for tailoring pharmacological properties.

In conclusion，8-(4-fluorophenyl)-1,6,7-trimethyl-3-(3-methylbutyl)-1H、2H、3H、4H、8H-imidazo[1、2-g]purine-2、4-dione (CAS No. 887458-85-7) represents a structurally intriguing molecule with significant therapeutic potential。Its unique combination of substituents and its ability to interact with key biological targets make it an attractive candidate for further development。Ongoing research continues to explore its applications in various disease areas，underscoring its importance as a scaffold for innovative drug discovery。